Cas no 16959-10-7 (Benzene,2,4-diisocyanato-1,3,5-trimethyl-)

• Product Name: Benzene,2,4-diisocyanato-1,3,5-trimethyl-
• CAS No: 16959-10-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 122009
• PubChem ID: 2733394
• Update Time: 2025-04-18

Benzene,2,4-diisocyanato-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-diisocyanato-1,3,5-trimethyl-
• 2,4-diisocyanato-1,3,5-trimethylbenzene
• 1.3.5-Trimethylbenzen-2.4-diisocyanat
• 2,4,6-Trimethyl-1,3-phenylene diisocyanate
• 2,4,6-trimethylbenzene-1,3-diisocyanate
• 2,4,6-Trimethylbenzol-1,3-diyldiisocyanat
• 2,4,6-trimethylphenyl 1,3-diisocyanate
• Mesitylendiisocyanat
• 2,4,6-Trimethyl-1,3-phenylene diisocyanate,98%
• 2,4,6-TRIMETHYL-1,3-PHENYLENE DIISO-CYANATE 98%
• SCHEMBL441816
• 16959-10-7
• DTXSID50369891

• Inchi： 1S/C11H10N2O2/c1-7-4-8(2)11(13-6-15)9(3)10(7)12-5-14/h4H,1-3H3
• InChI Key： OSVNEGAPNXBADJ-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CC(C)=C(C=1C)N=C=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2107 (rough estimate)
• Melting Point: 57-60 °C(lit.)
• Boiling Point: 102 °C0.4 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5300 (estimate)
• PSA: 58.86000
• LogP: 2.54640
• Solubility: Not available

Benzene,2,4-diisocyanato-1,3,5-trimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23-26-36